Cas no 1049978-43-9 (4-[(4-bromophenyl)methyl]-L-Proline)

• Product Name: 4-[(4-bromophenyl)methyl]-L-Proline
• CAS No: 1049978-43-9
• MF: C₁₂H₁₄BrNO₂
• MW: 284.149062633514
• CID: 2118461
• PubChem ID: 2761989
• Update Time: 2025-05-24

4-[(4-bromophenyl)methyl]-L-Proline Chemical and Physical Properties

Names and Identifiers

• 4-[(4-bromophenyl)methyl]-L-Proline
• (2S,4R)-4-(4-bromobenzyl)pyrrolidine-2-carboxylic acid
• SCHEMBL13585578
• CHEMBL4093745
• (2S,4R)-4-[(4-bromophenyl)methyl]pyrrolidine-2-carboxylic acid
• (4R)-4-[(4-Bromophenyl)methyl]-L-proline
• CS-0226390
• 1049978-43-9
• (2S,4R)-4-(4-Bromobenzyl)pyrrolidine-2-carboxylicacid
• DTXSID701275603

• Inchi： 1S/C12H14BrNO2/c13-10-3-1-8(2-4-10)5-9-6-11(12(15)16)14-7-9/h1-4,9,11,14H,5-7H2,(H,15,16)/t9-,11+/m1/s1
• InChI Key： KBZRUYGFVGXOBD-KOLCDFICSA-N
• SMILES： BrC1C=CC(=CC=1)C[C@H]1CN[C@H](C(=O)O)C1

Computed Properties

• Exact Mass: 283.02079g/mol
• Monoisotopic Mass: 283.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 49.3Ų

Additional information on 4-[(4-bromophenyl)methyl]-L-Proline

Comprehensive Overview of 4-[(4-bromophenyl)methyl]-L-Proline (CAS No. 1049978-43-9): Properties, Applications, and Research Insights

4-[(4-bromophenyl)methyl]-L-Proline (CAS No. 1049978-43-9) is a specialized proline derivative that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. This compound, characterized by a bromophenyl moiety attached to the L-proline backbone, serves as a versatile intermediate in drug discovery and peptide synthesis. Its molecular formula, C₁₂H₁₄BrNO₂, and precise stereochemistry make it valuable for designing enzyme inhibitors and receptor modulators.

Recent studies highlight the growing demand for modified amino acids like 4-[(4-bromophenyl)methyl]-L-Proline in targeted therapy development. Researchers are particularly interested in its potential role in neurological disorders and metabolic diseases, aligning with trending searches such as "amino acid-based therapeutics 2024" and "brominated compounds in drug design." The compound's chiral purity (>98% ee) ensures reproducibility in asymmetric synthesis, a hot topic in green chemistry forums.

From a synthetic perspective, CAS 1049978-43-9 is often utilized in peptide coupling reactions and click chemistry applications. Its 4-bromobenzyl group provides a handle for further functionalization via palladium-catalyzed cross-coupling, addressing frequent search queries like "Suzuki reaction with proline derivatives." Analytical data (HPLC, NMR) confirm its stability under physiological pH, making it suitable for prodrug development—a trending subtopic in bioconjugation research.

The compound's physicochemical properties—melting point (162–165°C), water solubility (<1 mg/mL), and LogP (2.1)—are frequently searched parameters by medicinal chemists optimizing bioavailability. These characteristics position 4-[(4-bromophenyl)methyl]-L-Proline as a candidate for blood-brain barrier penetration studies, a key focus area in neuropharmacology discussions. Patent databases reveal its inclusion in novel DPP-4 inhibitor formulations, connecting to popular queries about "next-generation antidiabetic agents."

Quality control protocols for CAS 1049978-43-9 emphasize HPLC purity (>97%) and rigorous chiral analysis, reflecting industry standards for GMP intermediates. Safety data sheets indicate standard handling precautions for brominated compounds, though it's classified as non-hazardous under normal conditions—a critical detail for laboratories prioritizing ESG compliance. Storage recommendations (−20°C under argon) address stability concerns raised in recent peptide storage forums.

Emerging applications include its use in metal-organic frameworks (MOFs) for drug delivery, tapping into the booming interest in "nanocarrier systems." The 4-bromophenyl group's UV activity (λ_max 254 nm) also enables detection in microfluidic assays, relevant to lab-on-a-chip technology developments. These multidisciplinary connections enhance the compound's visibility across bioengineering and materials science communities.

Market analysts note increasing procurement of 4-[(4-bromophenyl)methyl]-L-Proline by CDMOs (Contract Development and Manufacturing Organizations) specializing in NCEs (New Chemical Entities). This trend correlates with search volumes for "custom amino acid suppliers" and "small-scale API synthesis." The compound's scalable synthesis route (5-step process from L-proline) makes it cost-effective for preclinical studies, addressing frequent queries about "budget-friendly chiral building blocks."

In conclusion, 4-[(4-bromophenyl)methyl]-L-Proline (CAS No. 1049978-43-9) represents a strategically important pharmaceutical intermediate with expanding applications in precision medicine and biomaterials. Its alignment with current research priorities—from neurodegenerative disease targets to sustainable synthesis methods—ensures continued relevance in scientific literature and industrial pipelines alike.